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Abstract

Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate is a versatile bifunctional molecule
commonly employed as a key building block in synthetic and medicinal chemistry. Its structure
incorporates a piperidine core, a benzyl carbamate protecting group, and a reactive
chlorosulfonyl moiety. This combination allows for the straightforward introduction of the
piperidine-4-sulfonamide scaffold into a variety of molecules. This document provides detailed
application notes and experimental protocols for the use of Benzyl 4-
(chlorosulfonyl)piperidine-1-carboxylate in the synthesis of sulfonamide derivatives, with a
focus on their potential application in drug discovery, particularly as inhibitors of
dihydroceramide desaturase 1 (Desl).

Chemical Properties and Safety Information

Table 1: Physicochemical Properties of Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate[1]
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Property Value

CAS Number 287953-54-2
Molecular Formula C13H16CINO4S
Molecular Weight 317.79 g/mol
Appearance White to off-white solid

Soluble in Dichloromethane, Chloroform, and

Solubility
Ethyl Acetate.

Safety Summary:

Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate is a reactive compound and should be
handled with appropriate safety precautions in a well-ventilated fume hood. It is classified as
causing severe skin burns and eye damage.[1] Personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat, is mandatory. For detailed safety information, refer to
the Material Safety Data Sheet (MSDS).

Applications in Organic Synthesis

The primary application of Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate is in the
synthesis of N-substituted piperidine-4-sulfonamides. The reactive sulfonyl chloride group
readily undergoes nucleophilic attack by primary and secondary amines to form stable
sulfonamide bonds. The benzyl carbamate (Cbz) group serves as a protecting group for the
piperidine nitrogen, which can be readily removed under standard hydrogenolysis conditions to
allow for further functionalization.

General Reaction Scheme:
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Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate —® + R-NHz2 (Amine) —® -> Benzyl 4-(N-R-sulfamoyl)piperidine-1-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Benzyl 4-
(chlorosulfonyl)piperidine-1-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112421#experimental-procedure-for-using-benzyl-4-
chlorosulfonyl-piperidine-1-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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